Tert-butyl 5-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-3,3-dimethylazepane-1-carboxylate

• IUPAC Name: tert-butyl 5-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-3,3-dimethylazepane-1-carboxylate
• InChI: InChI=1S/C19H35N3O3/c1-18(2,3)25-17(24)22-12-10-15(13-19(4,5)14-22)20-16(23)9-8-11-21(6)7/h8-9,15H,10-14H2,1-7H3,(H,20,23)/b9-8+
• InChI Key: JQNKPZUUCKEMMB-CMDGGOBGSA-N
• Canonical SMILES: CC1(CC(CCN(C1)C(=O)OC(C)(C)C)NC(=O)C=CCN(C)C)C
• Isomeric SMILES: CC1(CC(CCN(C1)C(=O)OC(C)(C)C)NC(=O)/C=C/CN(C)C)C
• Molecular Formula: C19H35N3O3
• Molecular Weight: 353.5 g/mol

Description

“Tert-butyl 5-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-3,3-dimethylazepane-1-carboxylate” is a complex organic compound. It contains a tert-butyl group, a dimethylamino group, and a carboxylate ester group. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups. The tert-butyl group is a bulky group that can influence the compound’s reactivity and physical properties. The dimethylamino group can participate in various reactions as a nucleophile or base. The carboxylate ester group is also reactive and can undergo reactions like hydrolysis or transesterification.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. The dimethylamino group could act as a nucleophile in substitution reactions or as a base in elimination reactions. The carboxylate ester group could be hydrolyzed to produce a carboxylic acid and an alcohol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar dimethylamino and ester groups could make it more soluble in polar solvents.

Mechanism of Action

Without specific context, it’s hard to determine the exact mechanism of action of this compound. If it’s used as a reagent in a chemical reaction, its role would depend on the other reactants and the reaction conditions.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other complex organic compounds, or in applications like drug discovery or materials science.